Cas no 110766-73-9 (1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-)

• Product Name: 1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-
• CAS No: 110766-73-9
• MF: C₉H₈ClNS₂
• MW: 229.74951839447
• MDL: MFCD04124306
• CID: 3606358
• PubChem ID: 2767694
• Update Time: 2025-04-22

1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine-4(5H)-thione, 7-chloro-2,3-dihydro-
• 7-chloro-2,3,4,5-tetrahydro-1,5-benzothiazepine-4-thione
• MFCD04124306
• CHEMBL1558406
• 11N-337S
• SMR000126385
• 110766-73-9
• AKOS015991911
• MLS000541527
• 7-chloro-2,3-dihydro-1,5-benzothiazepine-4(5H)-thione
• 7-chloro-3,5-dihydro-2H-1,5-benzothiazepine-4-thione

• MDL： MFCD04124306
• Inchi： 1S/C9H8ClNS2/c10-6-1-2-8-7(5-6)11-9(12)3-4-13-8/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： JOUFDADZNMTYPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCS2)=S

Computed Properties

• Exact Mass: 228.979
• Monoisotopic Mass: 228.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines